Cas no 1698520-24-9 (tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate)

• Product Name: tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate
• CAS No: 1698520-24-9
• MF: C₁₄H₂₆INO₄
• MW: 399.265017032623
• CID: 6543400
• PubChem ID: 114773812
• Update Time: 2025-11-06

tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate
• 1698520-24-9
• tert-butyl N-{3-iodo-2-methyl-2-[(oxolan-3-yl)methoxy]propyl}carbamate
• EN300-1135665

• Inchi： 1S/C14H26INO4/c1-13(2,3)20-12(17)16-10-14(4,9-15)19-8-11-5-6-18-7-11/h11H,5-10H2,1-4H3,(H,16,17)
• InChI Key： OOFIAYQDCIDCDQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OCC1COCC1

Computed Properties

• Exact Mass: 399.09066g/mol
• Monoisotopic Mass: 399.09066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate

Professional Introduction to Compound with CAS No. 1698520-24-9 and Product Name: tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate

The compound with the CAS number 1698520-24-9 and the product name tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple substituents, including an iodo group and an oxolan ring, suggests a versatile chemical scaffold that could be exploited for various biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating oxygen-containing rings, due to their demonstrated efficacy in modulating biological pathways. The oxolan moiety in this compound is a prime example of such a structural feature, which has been extensively studied for its role in enhancing binding affinity and selectivity towards target enzymes and receptors. This structural motif is particularly relevant in the context of enzyme inhibition, where precise spatial and electronic interactions are crucial for therapeutic efficacy.

The iodo substituent at the 3-position of the propyl chain introduces a unique reactivity that can be leveraged for further chemical modifications. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions enable the integration of additional functional groups or biomolecules, thereby expanding the compound's utility in drug design and development. The tert-butyl carbamate moiety further enhances the compound's stability and solubility characteristics, making it more amenable to formulation into pharmaceutical preparations.

Recent studies have highlighted the importance of functionalized alcohols in medicinal chemistry, particularly those derived from oxolane derivatives. The 2-methyl-2-(oxolan-3-yl)methoxypropyl group in this compound exemplifies such a functionalization, which can influence both pharmacokinetic and pharmacodynamic properties. The methoxy group provides a hydrophilic element that can improve solubility, while the methyl group contributes to steric hindrance, potentially modulating binding interactions. These features make the compound a promising candidate for further investigation in preclinical models.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the iodo group necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the protection-deprotection strategies employed during the synthesis must be carefully designed to prevent degradation of sensitive functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for research and development purposes.

From a biological perspective, the compound's potential lies in its ability to interact with biological targets at a molecular level. The combination of an iodo group and an oxolan ring creates a unique pharmacophore that could be exploited for selective inhibition or activation of specific enzymes or receptors. For instance, such structures have been investigated for their roles in modulating kinases and other signaling proteins involved in diseases like cancer and inflammatory disorders. The tert-butyl carbamate group may also contribute to metabolic stability, allowing for longer half-lives and improved bioavailability.

In conclusion, the compound with CAS No. 1698520-24-9 and product name tert-butyl N-{3-iodo-2-methyl-2-(oxolan-3-yl)methoxypropyl}carbamate represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for further research in medicinal chemistry. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.